Cas no 1002029-63-1 ({[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate)

• Product Name: {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate
• CAS No: 1002029-63-1
• MF: C₁₆H₁₃BrN₂O₅
• MW: 393.188823461533
• CID: 5320253
• Update Time: 2025-05-20

{[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl 5-bromopyridine-3-carboxylate
• STL075401
• [2-(2-methoxycarbonylanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate
• 2-((2-(methoxycarbonyl)phenyl)amino)-2-oxoethyl 5-bromonicotinate
• {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C16H13BrN2O5/c1-23-16(22)12-4-2-3-5-13(12)19-14(20)9-24-15(21)10-6-11(17)8-18-7-10/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： SJFFXMOMTHSVKK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(=O)OCC(NC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 473
• XLogP3: 2.7
• Topological Polar Surface Area: 94.6

Additional information on {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate

Comprehensive Overview of {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate (CAS No. 1002029-63-1)

The compound {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate (CAS No. 1002029-63-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-bromopyridine core and a methoxycarbonylphenyl carbamoyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applications in drug discovery.

One of the key features of {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate is its role as a building block in medicinal chemistry. The presence of the bromine atom at the 5-position of the pyridine ring enhances its reactivity, allowing for further functionalization. This property is particularly useful in the development of kinase inhibitors and other therapeutic agents. The methoxycarbonylphenyl moiety further contributes to its stability and solubility, making it a preferred choice for synthetic applications.

In recent years, the demand for 5-bromopyridine derivatives has surged, driven by their applications in drug discovery and agrochemical formulations. The compound CAS No. 1002029-63-1 is often discussed in the context of structure-activity relationship (SAR) studies, where researchers explore modifications to enhance efficacy and reduce side effects. Its compatibility with various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further underscores its utility in modern synthetic chemistry.

From a commercial perspective, {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate is gaining traction in the fine chemicals market. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing demand. The compound’s high purity and consistent quality are critical for its use in preclinical and clinical research. Additionally, its stability under various storage conditions makes it a reliable choice for long-term projects.

The environmental and regulatory aspects of CAS No. 1002029-63-1 are also noteworthy. Unlike some halogenated compounds, this derivative is designed to minimize ecological impact while maintaining its functional benefits. Researchers are increasingly adopting green chemistry principles in its synthesis, reducing waste and improving efficiency. This aligns with the broader industry trend toward sustainable and eco-friendly chemical production.

For those seeking detailed technical data, {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate is characterized by its molecular weight, melting point, and solubility profile. These parameters are essential for formulation scientists and process chemists working on its integration into larger molecular frameworks. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its identity and purity.

In conclusion, CAS No. 1002029-63-1 represents a promising compound with diverse applications in life sciences and material chemistry. Its structural features, combined with its synthetic flexibility, make it a valuable asset for researchers and industrial players alike. As the field of precision medicine and sustainable agriculture evolves, the relevance of this compound is expected to grow, driving further innovation and commercialization.